4-Methyl-3-nitropyridine

• IUPAC Name: 4-methyl-3-nitropyridine
• InChI: InChI=1S/C6H6N2O2/c1-5-2-3-7-4-6(5)8(9)10/h2-4H,1H3
• InChI Key: JLNRJMGYBKMDGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)[N+](=O)[O-]
• Molecular Formula: C6H6N2O2
• DSSTOX Substance ID: DTXSID70334743
• Molecular Weight: 138.12 g/mol
• CAS No.: 5832-44-0

Description

4-Methyl-3-nitropyridine, a substituted nitropyridine, can be prepared by the malonation of 4-methoxy-3-nitropyridine with sodium diethyl malonate.

Scientific Research Applications

1. Conformational Stability and Vibrational Spectral Studies

4-Methyl-3-nitropyridine, along with related compounds, has been subject to conformational stability analysis and vibrational spectral studies using density functional theory (DFT). The application of B3LYP/6-311++G** basis set based on scaled quantum mechanical methods allows for a deeper understanding of molecular stability and bond strength through natural bond orbital analysis (NBO). This kind of research provides insights into charge transfer, electron density distribution, and chemical reactivity sites in molecules (Balachandran, Lakshmi, & Janaki, 2012).

2. Optical Nonlinearity and Crystal Growth

The study of 3-methyl-4-nitropyridine-1-oxide, a closely related compound, reveals its high optical nonlinear behavior, especially for second-harmonic generation. This material's single crystals are grown in tetramethoxysilane gel, with phase-matched second-harmonic generation and x-ray topography experiments linking nonlinear optical performance to crystalline quality (Andreazza et al., 1990).

3. Oxidative Amination

This compound derivatives have been studied in the context of oxidative amination. This process involves reactions with ammonia or alkylamines, showcasing how substitutions occur with high regioselectivity. Such studies are crucial for understanding chemical synthesis and molecular modifications in organic chemistry (Bakke & Svensen, 2001).

4. Electronic Structure and Nonlinear Optical Properties

In-depth analysis of this compound-1-carbonitrile's (a derivative) structure, electronic, and spectroscopic properties using DFT highlights its potential in applications like solar cells and biochemistry. The study of HOMO and LUMO energies and first-order hyperpolarizability underlines its suitability in nonlinear optical (NLO) applications (Ragavan, Prakasam, & Anbarasan, 2017).

5. Crystal and Molecular Structures

Research into the crystal and molecular structures of this compound derivatives, analyzing their vibrational characteristics and quantum chemical calculations, provides valuable information for material science and molecular engineering. These studies are critical for understanding the physical and chemical properties of these compounds (Bryndal et al., 2012).

Safety and Hazards

4-Methyl-3-nitropyridine is classified as Acute Tox. 4 Oral, Eye Dam. 1, Skin Irrit. 2, and STOT SE 3. It is hazardous to the respiratory system. Contact with skin and eyes should be avoided, and it should not be ingested.

Mechanism of Action

Target of Action

Nitropyridines, the class of compounds to which 4-methyl-3-nitropyridine belongs, are known to interact with various biological targets depending on their specific substitutions .

Mode of Action

It’s known that nitropyridines can undergo various chemical reactions, including electrophilic aromatic substitution . In the case of this compound, the nitro group might migrate from the 1-position to the 3-position by a [1,5] sigmatropic shift .

Biochemical Pathways

Nitropyridines are often used in the synthesis of various organic compounds, suggesting they may interact with a wide range of biochemical pathways .

Customer Q & A

Q1: What is the molecular structure and spectroscopic data for 4-Methyl-3-nitropyridine?

A1: this compound has the molecular formula C₆H₆N₂O₂ and a molecular weight of 138.12 g/mol []. While the provided research doesn't explicitly state the structure, it indicates a pyridine ring with a methyl group at the 4th position and a nitro group at the 3rd position.

Q2: How do the electronic properties of this compound make it suitable for applications like solar cells?

A2: Density Functional Theory (DFT) calculations on this compound reveal a measurable energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) []. This HOMO-LUMO gap suggests the potential for charge transfer within the molecule, a crucial property for materials used in solar cells [].

Q3: Has this compound demonstrated any catalytic properties?

A3: The provided research focuses primarily on the compound's synthesis, spectroscopic characterization, and theoretical calculations of electronic and nonlinear optical properties. There is no mention of catalytic properties or applications for this compound in these papers.

Q4: Can computational chemistry methods predict the properties and behavior of this compound?

A4: Yes, computational chemistry methods like Density Functional Theory (DFT) have been employed to investigate this compound [, ]. These studies used DFT to calculate the molecule's vibrational frequencies, electronic structure, and nonlinear optical properties. The results align well with experimental data, demonstrating the effectiveness of computational methods in predicting the compound's behavior [, ].